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Audience: Researchers, scientists, and material science professionals. Senior Application

Scientist: Dr. Gemini

Introduction: Engineering Water Resistance in
Cellulosic Materials
The inherent hydrophilicity of cellulose, the primary component of paper, makes it highly

absorbent to water and other aqueous solutions. While advantageous for products like paper

towels, this property is detrimental for printing, writing, and packaging papers where controlled

liquid resistance is paramount.[1][2] The process of imparting this resistance is known as

"sizing."[1][3] Sizing agents can be applied internally, by adding them to the pulp slurry before

sheet formation, or externally, at a size press.[4]

Dodecenyl Succinic Anhydride (DDSA), a prominent member of the Alkenyl Succinic Anhydride

(ASA) family, is a highly effective internal sizing agent used in neutral to alkaline papermaking

conditions.[3][5] Introduced in the 1960s, ASA is a reactive sizing agent that offers rapid

development of hydrophobicity directly off the paper machine.[1][6] Its high reactivity and

efficiency make it a critical additive for manufacturers of fine papers, paperboard, and other

specialty grades requiring superior water holdout.

This guide provides a comprehensive overview of the mechanisms, application protocols, and

evaluation methods for using DDSA to impart hydrophobicity to paper and paperboard. It is
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designed for researchers and scientists seeking to understand and implement this technology

in a laboratory or pilot-plant setting.

The Sizing Mechanism: A Tale of Two Theories
The effectiveness of DDSA hinges on its ability to transform the surface energy of cellulose

fibers from high-energy (hydrophilic) to low-energy (hydrophobic). The exact mechanism has

been a subject of scientific discussion, but it is understood to involve a combination of chemical

reaction and molecular orientation.[6][7]

1. The Covalent Bonding (Esterification) Theory:

The traditional and widely cited mechanism proposes that the reactive five-membered

anhydride ring of the DDSA molecule reacts directly with the hydroxyl (-OH) groups on the

cellulose backbone.[5][8] This reaction, an esterification, forms a covalent ester bond that

chemically anchors the DDSA molecule to the fiber.[8][9] The long, non-polar dodecenyl

("alkyl") chain is then oriented away from the fiber surface, creating a low-energy, hydrophobic

barrier that repels water.[10]

2. The Hydrolysis and Orientation Theory:

While esterification does occur, more recent and extensive reviews of the literature suggest that

the extent of this covalent bonding is insignificant and not a prerequisite for effective sizing.[6]

DDSA is highly reactive and a competing reaction, hydrolysis, occurs rapidly when its emulsion

is mixed with water in the pulp slurry.[11] This hydrolysis opens the anhydride ring to form a

dicarboxylic acid, often referred to as hydrolyzed DDSA. Research indicates that the primary

sizing material found in finished paper is, in fact, hydrolyzed DDSA and its salts.[6] Sizing is

therefore achieved through the proper retention and orientation of these molecules on the fiber

surfaces, alongside a minimal amount of covalently bonded DDSA. The stability and retention

of the initial DDSA emulsion are critical for ensuring this material is well-distributed and

anchored effectively.[6]

Regardless of the predominant mechanism, the final effect is the same: the creation of a

hydrophobic layer on the cellulose fibers that prevents water penetration into the paper's

porous structure.

Caption: Interaction of DDSA with a cellulose fiber surface to create a hydrophobic layer.
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Core Protocol: Laboratory-Scale Internal Sizing with
DDSA
This protocol outlines the preparation of a DDSA emulsion and its application to a pulp slurry

for the creation of laboratory handsheets with hydrophobic properties.

Key Materials and Equipment
Chemicals: Dodecenyl Succinic Anhydride (DDSA), cationic starch (emulsifier), pulp (e.g.,

bleached hardwood kraft), deionized water, retention aid (e.g., cationic polyacrylamide), pH

adjustment chemicals (e.g., dilute H₂SO₄ or NaOH).

Equipment: High-shear laboratory blender/homogenizer, heated water bath, pH meter,

magnetic stirrer, standard handsheet former (e.g., TAPPI T 205), hydraulic press, heated

sheet dryer or drying rings, analytical balance, Cobb testing apparatus.

Part A: DDSA Emulsion Preparation
The insolubility of DDSA in water necessitates its emulsification prior to addition to the pulp

slurry.[6] Cationic starch is the most common emulsifier, as its positive charge helps in retaining

the negatively charged DDSA droplets on the anionic cellulose fibers.[5][6]

Protocol Steps:

Starch Solution Preparation: Prepare a 2% (w/w) cationic starch solution. Disperse the

required amount of dry cationic starch in cold deionized water with stirring. Heat the

dispersion to 90-95°C and maintain for 30 minutes with continuous stirring to ensure

complete gelatinization.

Cooling: Cool the cooked starch solution to 40-50°C in a water bath. This temperature is

crucial; if it's too high, it can accelerate DDSA hydrolysis, and if too low, the starch may

retrograde.

Emulsification:

Place the cooled starch solution into a high-shear blender.
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While blending at high speed, slowly add the DDSA oil. A typical weight ratio of cationic

starch to DDSA is between 0.5:1 and 2:1.[6] For this protocol, a 1:1 ratio is recommended

to start.

Continue homogenization for 60-90 seconds. The goal is to achieve a stable emulsion with

a particle size of approximately 1 µm.[6][11]

Cooling and Storage: Immediately cool the resulting emulsion to below 30°C to minimize

hydrolysis. The DDSA emulsion is highly reactive and should be used within 30-60 minutes

of preparation.[11]

Part B: Internal Sizing and Handsheet Formation
Pulp Preparation: Prepare a pulp slurry at a known consistency (e.g., 1.0%) in a beaker or

disintegrator. Adjust the pH of the slurry to the desired range, typically 7.0-8.0 for alkaline

sizing.

DDSA Addition: With the pulp slurry under gentle agitation, add the prepared DDSA

emulsion. The dosage is calculated based on the dry weight of the pulp, typically ranging

from 0.25% to 2.0% (e.g., 5 to 40 lbs per ton of pulp).[6]

Retention Aid (Optional but Recommended): After a brief mixing period (e.g., 1 minute), add

a retention aid to improve the fixation of the DDSA emulsion onto the fibers.

Handsheet Formation: Immediately after the final additive, form handsheets according to a

standard procedure like TAPPI T 205. This involves diluting the treated pulp, forming a sheet

on a wire mesh, couching, and pressing.

Drying and Curing: The final step is critical for developing sizing.[2] Dry the pressed

handsheets in a heated dryer or using drying rings at a temperature of 90-110°C.[8][12] This

process not only removes water but also facilitates the spreading of the sizing agent and the

chemical reaction with cellulose.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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